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Compound of Interest

Compound Name: Cefazaflur

Cat. No.: B1203779 Get Quote

This technical guide provides an in-depth overview of the in vitro antibacterial spectrum of

Cefazolin, a first-generation cephalosporin antibiotic. Designed for researchers, scientists, and

drug development professionals, this document details Cefazolin's activity against a range of

clinically relevant bacteria, outlines standardized experimental protocols for susceptibility

testing, and illustrates key mechanisms and workflows.

Mechanism of Action
Cefazolin is a bactericidal agent that inhibits bacterial cell wall synthesis. Its primary target is

the penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of

peptidoglycan synthesis. By binding to and inactivating these proteins, Cefazolin disrupts the

integrity of the bacterial cell wall, leading to cell lysis and death.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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